Cas no 2177-77-7 (Methyl 2-methylvalerate)

• Product Name: Methyl 2-methylvalerate
• CAS No: 2177-77-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00036653
• CID: 84161
• PubChem ID: 24901851
• Update Time: 2025-05-26

Methyl 2-methylvalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methylvalerate
• 2-Methylvaleric acid methyl ester
• methyl 2-methylpentanoate
• 2-Methylpentanoic acid methyl ester
• 2-methyl-pentanoicacimethylester
• 2-methylpentansaeuremethylester
• FEMA 3707
• FEMA NUMBER 3707
• Pentanoic acid,2-methyl-,methyl ester
• Valeric acid,2-methyl-,methyl ester

• MDL： MFCD00036653
• Inchi： 1S/C7H14O2/c1-4-5-6(2)7(8)9-3/h6H,4-5H2,1-3H3
• InChI Key： ZTULNMNIVVMLIU-UHFFFAOYSA-N
• SMILES： CCCC(C(OC)=O)C

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 0.878 g/mL at 25 °C(lit.)
• Boiling Point: 45 °C/0.2 mmHg(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.403(lit.)
• PSA: 26.30000
• LogP: 1.59560
• Solubility: Not determined
• FEMA: 3707 | METHYL 2-METHYLPENTANOATE

Methyl 2-methylvalerate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Methyl 2-methylvalerate

Methyl 2-methylvalerate: Chemical Profile and Emerging Applications

Methyl 2-methylvalerate, a chemical compound with the CAS number 2177-77-7, is a versatile ester derivative that has garnered significant attention in the field of organic chemistry and industrial applications. This compound, characterized by its molecular formula C₇H₁₄O₂, is a member of the valerate family, which is known for its diverse utility in pharmaceuticals, agrochemicals, and specialty chemicals. The structural integrity of Methyl 2-methylvalerate, featuring a branched-chain alkyl group attached to the ester functionality, contributes to its unique reactivity and solubility profile.

The synthesis of Methyl 2-methylvalerate typically involves the esterification of 2-methylbutanoic acid with methanol under acidic catalysis. This process is well-documented in organic chemistry literature and has been optimized for industrial-scale production. The compound’s stability under various environmental conditions makes it an attractive candidate for numerous applications, particularly in formulations where chemical stability is paramount.

In recent years, Methyl 2-methylvalerate has found prominence in the development of bio-based polymers and coatings. Its ability to act as a monomer or modifier in polymer matrices enhances the mechanical and thermal properties of the final product. Researchers have been exploring its potential in creating sustainable alternatives to traditional petroleum-derived polymers. The ester’s compatibility with other monomers and its role in forming cross-linked networks have been subjects of extensive study, particularly in the context of biodegradable plastics.

Moreover, Methyl 2-methylvalerate has shown promise in the realm of pharmaceutical intermediates. Its structural motif is reminiscent of many bioactive molecules, making it a valuable building block for drug synthesis. Recent studies have highlighted its utility in the preparation of novel therapeutic agents targeting neurological disorders. The compound’s ability to undergo further functionalization allows chemists to tailor its properties for specific pharmacological applications. For instance, derivatives of Methyl 2-methylvalerate have been investigated for their potential as neuroprotective agents due to their interaction with specific enzymatic pathways.

The agrochemical industry has also recognized the significance of Methyl 2-methylvalerate. As a component in pesticide formulations, it contributes to the efficacy and environmental safety of these products. Its low volatility and moderate solubility make it an ideal candidate for slow-release formulations, which are designed to minimize environmental impact while ensuring prolonged protection against pests. Current research is focused on developing eco-friendly agrochemicals that incorporate Methyl 2-methylvalerate as a key ingredient, aligning with global efforts to promote sustainable agriculture.

Another emerging application of Methyl 2-methylvalerate is in the field of fragrance and flavor chemistry. Its ester group imparts a fruity aroma, making it a popular choice for perfumery and food flavoring. The compound’s ability to blend well with other aroma compounds enhances the complexity and longevity of scents in fragrances. Similarly, in food additives, Methyl 2-methylvalerate is used to impart a pleasant taste profile to various food products without compromising nutritional value.

The industrial significance of Methyl 2-methylvalerate extends to its role as a solvent and reaction medium in organic synthesis. Its high purity and inert nature make it suitable for use in sensitive chemical reactions where side reactions are minimized. Industrial chemists have leveraged this property to optimize synthetic pathways for complex molecules, thereby improving yield and efficiency.

In conclusion, Methyl 2-methylvalerate (CAS number 2177-77-7) is a multifaceted compound with broad applications across multiple industries. Its versatility stems from its unique chemical structure and reactivity, which have been harnessed for advancements in polymer science, pharmaceuticals, agrochemicals, fragrance chemistry, and industrial synthesis. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation and sustainability across various sectors.